Cas no 2649062-51-9 (2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene)

• Product Name: 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene
• CAS No: 2649062-51-9
• MF: C₁₀H₉FN₂O₃
• MW: 224.188465833664
• CID: 5980627
• PubChem ID: 165661967
• Update Time: 2025-08-05

2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene
• EN300-1840242
• 2649062-51-9

• Inchi： 1S/C10H9FN2O3/c1-10(2,12-6-14)7-4-3-5-8(9(7)11)13(15)16/h3-5H,1-2H3
• InChI Key： LSKPYPHHFAFRHT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)(C)N=C=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.05972032g/mol
• Monoisotopic Mass: 224.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene

Comprehensive Overview of 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene (CAS No. 2649062-51-9)

The compound 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene (CAS No. 2649062-51-9) is a specialized aromatic derivative with a unique molecular structure. Its chemical formula combines a fluoro substituent, a nitro group, and an isocyanato functional group, making it a versatile intermediate in organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and advanced material science. The presence of both electron-withdrawing (nitro and fluoro) and reactive (isocyanato) groups offers diverse reactivity patterns, enabling its use in cross-coupling reactions and polymer chemistry.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their stability and bioactivity. The 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene aligns with this trend, as the fluoro group enhances metabolic stability in drug candidates. Meanwhile, the nitro group serves as a precursor for amino derivatives, which are pivotal in dye and pharmaceutical manufacturing. This dual functionality positions the compound as a valuable building block for high-performance materials and targeted therapeutics, addressing current market needs for sustainable and efficient chemical solutions.

From a synthetic perspective, the isocyanato moiety in 2649062-51-9 enables urethane and urea formation, critical for polyurethane coatings and adhesives. Industries exploring green chemistry and low-VOC formulations are particularly attentive to such intermediates. Additionally, the compound’s nitrobenzene backbone is a hotspot for catalytic reduction studies, a topic frequently searched in academic and industrial databases. Users often inquire about "nitro to amine conversion methods" or "fluorinated isocyanate applications," reflecting the compound’s relevance in contemporary research.

Analytical characterization of 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene involves advanced techniques like NMR, HPLC, and mass spectrometry. Its CAS No. 2649062-51-9 ensures precise identification in regulatory and safety documentation, a common concern for compliance-driven sectors. Furthermore, the compound’s stability under controlled conditions makes it suitable for long-term storage, a practical advantage for supply chain logistics. As synthetic methodologies evolve, this compound is likely to gain traction in catalysis and bioconjugation—areas with growing interest in peer-reviewed literature and patent filings.

In summary, 2-fluoro-1-(2-isocyanatopropan-2-yl)-3-nitrobenzene exemplifies innovation in fine chemicals. Its structural features cater to drug discovery, material engineering, and environmental chemistry, aligning with global trends toward functionalized aromatics. By addressing frequently searched queries like "fluoro-nitrobenzene derivatives" or "isocyanate reactivity," this overview bridges scientific rigor with user intent, enhancing its SEO value and readability for diverse audiences.